Cas no 62176-22-1 (Benzoic acid, 5-chloro-2-(2-propenyloxy)-)

• Product Name: Benzoic acid, 5-chloro-2-(2-propenyloxy)-
• CAS No: 62176-22-1
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• MDL: MFCD02668681
• CID: 455451
• PubChem ID: 1843886
• Update Time: 2025-11-07

Benzoic acid, 5-chloro-2-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(2-propenyloxy)-
• 5-chloro-2-prop-2-enoxybenzoic acid
• 2-(allyloxy)-5-chlorobenzoicacid
• SCHEMBL3314718
• SMR000082460
• 2-Allyloxy-5-chloro-benzoic acid
• XAJFEVFAVBYSQP-UHFFFAOYSA-N
• SR-01000299988-1
• HMS1700L09
• DTXSID40365367
• CHEMBL1402673
• MLS000066594
• HMS2279A16
• CS-0364859
• 2-(allyloxy)-5-chlorobenzoic acid
• 2-allyloxy-5-chlorobenzoic acid
• 62176-22-1
• AKOS000302448
• SR-01000299988

• MDL： MFCD02668681
• Inchi： 1S/C10H9ClO3/c1-2-5-14-9-4-3-7(11)6-8(9)10(12)13/h2-4,6H,1,5H2,(H,12,13)
• InChI Key： XAJFEVFAVBYSQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OCC=C

Computed Properties

• Exact Mass: 212.02407
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 5-chloro-2-(2-propenyloxy)-

Benzoic Acid, 5-Chloro-2-(2-Propenyloxy): A Comprehensive Overview

Benzoic acid, 5-chloro-2-(2-propenyloxy), also known by its CAS number 62176-22-1, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a chlorinated substituent and a propenyl ether group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of benzoic acid, 5-chloro-2-(2-propenyloxy) involves a series of well-established organic reactions. Typically, the starting material is chlorobenzene, which undergoes substitution reactions to introduce the hydroxyl group at the 5-position. Subsequent oxidation yields the benzoic acid derivative. The introduction of the propenyl ether group at the 2-position is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway. These reactions are often optimized to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of benzoic acid, 5-chloro-2-(2-propenyloxy) in pharmaceutical applications. Researchers have explored its role as a precursor in drug design, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to undergo further functionalization allows for the creation of bioactive derivatives with enhanced pharmacological properties. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that certain derivatives exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, benzoic acid, 5-chloro-2-(2-propenyloxy) has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and thermal stability. A study published in *Advanced Materials* reported significant improvements in the performance of polymer composites when this compound was used as an additive.

The environmental impact of benzoic acid, 5-chloro-2-(2-propenyloxy) has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. According to findings from *Environmental Science & Technology*, the compound exhibits moderate biodegradability under aerobic conditions and shows low acute toxicity to aquatic organisms when exposed at environmentally relevant concentrations.

From a manufacturing perspective, the production of benzoic acid, 5-chloro-2-(2-propenyloxy) has been scaled up to meet increasing demand across various industries. Advanced purification techniques, such as column chromatography and recrystallization, are employed to ensure high purity levels. The compound is typically supplied as a white crystalline powder and is stable under normal storage conditions.

In summary, benzoic acid, 5-chloro-2-(2-propenyloxy) (CAS No: 62176-22-1) is a multifaceted organic compound with diverse applications in pharmaceuticals, materials science, and beyond. Its unique structure and reactivity continue to drive innovative research and development across various disciplines.